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For Researchers, Scientists, and Drug Development Professionals

Introduction
Polymyxin B is a cationic polypeptide antibiotic mixture with potent activity against multidrug-

resistant Gram-negative bacteria. Its use has seen a resurgence in recent years due to the rise

of antibiotic resistance. This technical guide provides an in-depth overview of the molecular

properties of Polymyxin B, detailed experimental protocols for its analysis, and a visualization

of its mechanism of action.

Molecular Weight and Formula
Polymyxin B is not a single compound but a mixture of closely related polypeptides, primarily

Polymyxin B1, B2, and B3. These components differ in the fatty acid moiety attached to the

peptide backbone. The variation in the fatty acid chain results in slight differences in their

molecular weights and formulas. Polymyxin B is often used clinically as its sulfate salt.

The table below summarizes the molecular weight and chemical formula for the major

components of Polymyxin B and its commonly used salt form.
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Component Chemical Formula Molecular Weight ( g/mol )

Polymyxin B1 C₅₆H₉₈N₁₆O₁₃ 1203.5[1][2][3][4]

Polymyxin B2 C₅₅H₉₆N₁₆O₁₃ 1189.47[2][5][6][7]

Polymyxin B3 C₅₅H₉₆N₁₆O₁₃ 1189.5[8][9][10][11][12]

Polymyxin B Sulfate C₅₆H₉₈N₁₆O₁₃ · H₂SO₄ ~1301.6[13][14]

Polymyxin B Sulfate (a more

complex representation)
C₁₁₁H₁₉₆N₃₂O₃₀S ~2491.0[15]

Polymyxin B Sulfate C₅₅H₉₆N₁₆O₁₃•H₂SO₄ 1287.53[16]

Polymyxin B Sulfate C₅₅H₉₆N₁₆O₁₃ ∙ 2H₂SO₄ 1385.61[17][18]

Note: The molecular formula and weight for Polymyxin B sulfate can vary depending on the

degree of sulfation and the specific composition of the mixture.

Experimental Protocols
Accurate determination of the molecular weight and purity of Polymyxin B components is

crucial for research and pharmaceutical quality control. High-Performance Liquid

Chromatography (HPLC) and Mass Spectrometry (MS) are the primary analytical techniques

employed.

High-Performance Liquid Chromatography (HPLC) for
Polymyxin B Analysis
This protocol outlines a general method for the separation and quantification of Polymyxin B

components.

Objective: To separate and quantify Polymyxin B1 and B2 in a given sample.

Materials:

HPLC system with a UV or Mass Spectrometry detector

C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm)
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Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B: 0.1% TFA in acetonitrile

Polymyxin B standard

Sample for analysis

Methodology:

Sample Preparation: Dissolve the Polymyxin B sample in Mobile Phase A to a known

concentration.

Chromatographic Conditions:

Column: C18 reversed-phase column

Mobile Phase: A gradient of Mobile Phase A and Mobile Phase B. A typical gradient might

start at 20% B and increase to 60% B over 30 minutes.

Flow Rate: 1.0 mL/min

Detection: UV at 215 nm or MS detection.

Injection Volume: 20 µL

Analysis: Inject the prepared sample and standard solutions into the HPLC system. Identify

the peaks corresponding to Polymyxin B1 and B2 based on their retention times compared

to the standard. The area under each peak can be used to quantify the concentration of each

component.

Mass Spectrometry (MS) for Molecular Weight
Determination
This protocol provides a general workflow for determining the molecular weight of Polymyxin B

components using Electrospray Ionization Mass Spectrometry (ESI-MS).

Objective: To determine the accurate molecular mass of individual Polymyxin B components.
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Materials:

Mass spectrometer with an ESI source

Syringe pump

Polymyxin B sample dissolved in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1%

formic acid)

Methodology:

Sample Preparation: Prepare a dilute solution of the Polymyxin B sample in the infusion

solvent.

Instrument Setup:

Ionization Mode: Positive ESI

Capillary Voltage: 3-4 kV

Nebulizing Gas Flow: Adjusted for a stable spray

Drying Gas Flow and Temperature: Optimized to desolvate the ions effectively.

Data Acquisition: Infuse the sample solution into the ESI source at a constant flow rate (e.g.,

5-10 µL/min). Acquire the mass spectrum over a suitable m/z range (e.g., m/z 300-1500).

Data Analysis: The resulting mass spectrum will show multiply charged ions (e.g., [M+2H]²⁺,

[M+3H]³⁺). Deconvolute the spectrum to determine the monoisotopic molecular weight of the

intact molecule.

Mechanism of Action: A Visual Representation
Polymyxin B exerts its bactericidal effect by targeting the outer membrane of Gram-negative

bacteria. The primary target is the lipopolysaccharide (LPS) layer. The following diagram

illustrates the key steps in the mechanism of action of Polymyxin B.
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Mechanism of Action of Polymyxin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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